Cas no 159783-16-1 (3-(Cyclopentyloxy)-4-methoxybenzonitrile)

• Product Name: 3-(Cyclopentyloxy)-4-methoxybenzonitrile
• CAS No: 159783-16-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD00275566
• CID: 134029
• PubChem ID: 2779335
• Update Time: 2025-05-20

3-(Cyclopentyloxy)-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyloxy)-4-methoxybenzonitrile
• 3-cyclopentyloxy-4-methoxybenzonitrile
• Benzonitrile,3-(cyclopentyloxy)-4-methoxy-
• 3-cyclopentyloxy-4-methoxybenzenecarbonitrile
• BUTTPARK 91\04-11
• A810068
• W-205852
• Benzonitrile, 3-(cyclopentyloxy)-4-methoxy-
• PS-4402
• 3-(cyclopentoxy)-4-methoxy-benzonitrile
• CS-0318478
• AKOS005265207
• FT-0613745
• DTXSID90381395
• KHBXUQZYMCKLFS-UHFFFAOYSA-N
• 159783-16-1
• MFCD00275566
• SCHEMBL4940189

• MDL： MFCD00275566
• Inchi： 1S/C13H15NO2/c1-15-12-7-6-10(9-14)8-13(12)16-11-4-2-3-5-11/h6-8,11H,2-5H2,1H3
• InChI Key： KHBXUQZYMCKLFS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#N)C=CC=1OC)C1CCCC1

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.12
• Boiling Point: 345.1°C at 760 mmHg
• Flash Point: 128°C
• Refractive Index: 1.541
• PSA: 42.25000
• LogP: 2.88828

3-(Cyclopentyloxy)-4-methoxybenzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(Cyclopentyloxy)-4-methoxybenzonitrile

Recent Advances in the Study of 3-(Cyclopentyloxy)-4-methoxybenzonitrile (CAS: 159783-16-1) in Chemical Biology and Pharmaceutical Research

3-(Cyclopentyloxy)-4-methoxybenzonitrile (CAS: 159783-16-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

One of the key areas of investigation has been the role of 3-(Cyclopentyloxy)-4-methoxybenzonitrile as a phosphodiesterase 4 (PDE4) inhibitor. PDE4 inhibitors are known for their anti-inflammatory effects, making them promising candidates for treating conditions such as chronic obstructive pulmonary disease (COPD) and asthma. Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent PDE4 inhibitory activity, with improved selectivity and reduced side effects compared to earlier generations of inhibitors.

In addition to its PDE4 inhibitory properties, researchers have explored the compound's potential in central nervous system (CNS) disorders. Preliminary studies suggest that 3-(Cyclopentyloxy)-4-methoxybenzonitrile may modulate neurotransmitter systems, offering therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further preclinical and clinical studies are required to validate these findings and assess the compound's safety profile.

The synthesis and structural optimization of 3-(Cyclopentyloxy)-4-methoxybenzonitrile have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating large-scale manufacturing and supporting future clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further investigation. Additionally, the potential for off-target effects and drug-drug interactions must be thoroughly evaluated to ensure its suitability for therapeutic use.

In conclusion, 3-(Cyclopentyloxy)-4-methoxybenzonitrile (CAS: 159783-16-1) represents a compelling area of research in chemical biology and pharmaceuticals. Its dual potential as a PDE4 inhibitor and a CNS modulator highlights its versatility, while recent advancements in synthesis and characterization pave the way for future applications. Continued research efforts will be essential to fully unlock its therapeutic potential and address remaining challenges.